Cas no 2248417-81-2 (Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate)

• Product Name: Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate
• CAS No: 2248417-81-2
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6298213
• PubChem ID: 137938942
• Update Time: 2025-06-15

Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248417-81-2
• Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate
• EN300-6510455

• Inchi： 1S/C12H18N2O2/c1-7-6-9(13)14-8(2)10(7)11(15)16-12(3,4)5/h6H,1-5H3,(H2,13,14)
• InChI Key： OUZUAUQXHCERCB-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NC(=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate

Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate (CAS No. 2248417-81-2): A Comprehensive Overview

Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate, identified by its CAS number 2248417-81-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The unique structural features of Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate consists of a pyridine ring substituted with an amino group at the 6-position, methyl groups at the 2- and 4-positions, and a tert-butyl ester group at the 3-position. This arrangement imparts distinct chemical properties that make it useful in multiple synthetic pathways. The presence of the amino group enhances its reactivity, allowing for further functionalization, while the tert-butyl ester provides stability and facilitates controlled reactions.

In recent years, Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate has been explored in the development of novel therapeutic agents. Its pyridine core is a common motif in many bioactive compounds, including kinase inhibitors and antiviral agents. The specific substitution pattern in this molecule has been found to influence its binding affinity to biological targets, making it a promising scaffold for drug design.

One of the most compelling aspects of Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural versatility to develop new derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications at the amino and ester positions can significantly alter the biological activity of the compound, leading to the discovery of potential drug candidates for various diseases.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate. Its ability to serve as a precursor for more complex structures has made it a valuable tool in medicinal chemistry. Recent advances in computational chemistry have further accelerated the discovery process by allowing researchers to predict the behavior of different derivatives before synthesizing them. This approach has led to more efficient and targeted drug development efforts.

Moreover, Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate has found applications beyond pharmaceuticals. Its unique chemical properties make it useful in materials science and catalysis. For example, researchers have investigated its use as a ligand in transition metal catalysis, where it can facilitate various organic transformations. The stability provided by the tert-butyl ester group ensures that the compound remains active under harsh reaction conditions, making it an excellent candidate for such applications.

The synthesis of Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate is another area of active research. Chemists have developed multiple synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step reactions that require careful optimization to ensure reproducibility. The development of efficient synthetic protocols is crucial for scaling up production and making this compound more accessible for industrial applications.

In conclusion, Tert-butyl 6-amino-2,4-dimethylpyridine-3-carboxylate (CAS No. 2248417-81-2) is a versatile and highly functional compound with significant potential in pharmaceuticals and beyond. Its unique structural features and reactivity make it an invaluable intermediate in drug discovery and synthetic chemistry. As research continues to uncover new applications for this molecule, its importance in both academic and industrial settings is likely to grow even further.